Cas no 2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde)
2938-69-4 structure
Product Name:4-Cyano-2,2-diethylbutyraldehyde
CAS No:2938-69-4
MF:C9H15NO
MW:153.221502542496
MDL:MFCD00047654
CID:84531
PubChem ID:76248
Update Time:2025-09-23
4-Cyano-2,2-diethylbutyraldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-4-formylhexanenitrile
- 4-Cyano-2,2-diethylbutyraldehyde
- 4,4-Diethyl-5-oxopentanenitrile
- 4-Aethyl-4-formyl-hexannitril
- 4-cyano-2,2-diethylbutanal
- 4-ethyl-4-formyl-hexanenitrile
- NSC69068
- Hexanenitrile, 4-ethyl-4-formyl-
- EINECS 220-923-4
- MFCD00047654
- 2-(beta-cyanoethyl)-2-ethyl butyraldehyde
- NSC 69068
- AKOS000271182
- EN300-84722
- NCIOpen2_000404
- 2938-69-4
- AS-76207
- NSC-69068
- FT-0634570
- NS00028682
- AI3-05926
- 2H,2H,3H,3H-PERFLUORODECANOICACID
- 4-Ethyl-4-formylhexanenitrile, AldrichCPR
- AMUXIQHQXOKMTN-UHFFFAOYSA-N
- DTXSID30183613
- SCHEMBL1217906
- DB-047573
- DTXCID70106104
- 220-923-4
-
- MDL： MFCD00047654
- Inchi： 1S/C9H15NO/c1-3-9(4-2,8-11)6-5-7-10/h8H,3-6H2,1-2H3
- InChI Key： AMUXIQHQXOKMTN-UHFFFAOYSA-N
- SMILES： O=CC(CC)(CC)CCC#N
Computed Properties
- Exact Mass: 153.11500
- Monoisotopic Mass: 153.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 40.9A^2
Experimental Properties
- Color/Form: Not available
- Density: 0.948
- Melting Point: 94-99°C
- Boiling Point: 94-99 °C (1 mmHg)
- Flash Point: 96 °C
- Refractive Index: 1.4505-1.4525
- PSA: 40.86000
- LogP: 2.29548
- Solubility: Not available
4-Cyano-2,2-diethylbutyraldehyde Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Cyano-2,2-diethylbutyraldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB176582-5 g |
4-Cyano-2,2-diethylbutyraldehyde, 95%; . |
2938-69-4 | 95% | 5 g |
€176.50 | 2023-07-20 | |
| eNovation Chemicals LLC | D768883-1g |
Hexanenitrile, 4-ethyl-4-formyl- |
2938-69-4 | 97% | 1g |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | D768883-5g |
Hexanenitrile, 4-ethyl-4-formyl- |
2938-69-4 | 97% | 5g |
$325 | 2024-06-07 | |
| eNovation Chemicals LLC | D768883-10g |
Hexanenitrile, 4-ethyl-4-formyl- |
2938-69-4 | 97% | 10g |
$610 | 2023-05-17 | |
| eNovation Chemicals LLC | D768883-25g |
Hexanenitrile, 4-ethyl-4-formyl- |
2938-69-4 | 97% | 25g |
$1070 | 2023-05-17 | |
| TRC | C194575-5g |
4-Cyano-2,2-diethylbutyraldehyde |
2938-69-4 | 5g |
$ 205.00 | 2022-06-06 | ||
| TRC | C194575-10g |
4-Cyano-2,2-diethylbutyraldehyde |
2938-69-4 | 10g |
$ 330.00 | 2022-06-06 | ||
| Enamine | EN300-84722-0.05g |
4-ethyl-4-formylhexanenitrile |
2938-69-4 | 0.05g |
$30.0 | 2023-09-02 | ||
| Enamine | EN300-84722-0.1g |
4-ethyl-4-formylhexanenitrile |
2938-69-4 | 0.1g |
$32.0 | 2023-09-02 | ||
| Enamine | EN300-84722-0.25g |
4-ethyl-4-formylhexanenitrile |
2938-69-4 | 0.25g |
$33.0 | 2023-09-02 |
4-Cyano-2,2-diethylbutyraldehyde Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2938-69-4 (4-Cyano-2,2-diethylbutyraldehyde) Related Products
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